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For Immediate Release

GOTHENBURG, Sweden – December 18, 2025 – A comprehensive review of recent studies

offers valuable insights into the herbicidal activity of carfentrazone-ethyl, a Group 14 herbicide,

particularly concerning its performance in different soil types and in combination with other

herbicides. This guide synthesizes key findings for researchers, scientists, and agricultural

professionals, providing a detailed comparison of carfentrazone-ethyl's efficacy, supported by

experimental data and protocols.

Carfentrazone-ethyl operates by inhibiting the enzyme protoporphyrinogen oxidase (PPO), a

key component in the chlorophyll biosynthesis pathway. This inhibition leads to a rapid

disruption of cell membranes, causing desiccation and necrosis in susceptible weed species

within hours of application. Its effectiveness, however, can be influenced by soil characteristics

and the presence of other agrochemicals.

Comparative Efficacy of Carfentrazone-Ethyl
Formulations
Field trials have consistently demonstrated the utility of carfentrazone-ethyl, especially when

used in tank mixes or as a pre-formulated mixture with other herbicides, to achieve broad-

spectrum weed control in crops like wheat. The following tables summarize the performance of

carfentrazone-ethyl combinations in various soil types.
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Table 1: Efficacy of Carfentrazone-ethyl + Sulfosulfuron in Wheat (Loamy Sand Soil)

Treatment (g
a.i./ha)

Weed Species
Weed Control
Efficiency (%)

Wheat Grain Yield
(t/ha)

Carfentrazone-ethyl

(20) + Sulfosulfuron

(25)

Phalaris minor,

Broadleaf Weeds
71.01 4.53

Sulfosulfuron (25)

(Recommended)
Phalaris minor - 4.45

Unweeded Control - 0 2.58

Source: Data

synthesized from field

trials conducted at

Punjab Agricultural

University, Ludhiana.

[1]

Table 2: Efficacy of Carfentrazone-ethyl Formulations in Wheat (Silty Clay Loam Soil)
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Treatment (g/ha) Dominant Weeds
Total Weed Dry
Weight (g/m²)

Wheat Grain Yield
(t/ha)

Carfentrazone-ethyl

(25)

Vicia sativa, Anagallis

arvensis,

Chenopodium album

10.5 4.85

Carfentrazone-ethyl

(34)

Vicia sativa, Anagallis

arvensis,

Chenopodium album

10.2 4.82

2,4-D Na salt (1000)

Vicia sativa, Anagallis

arvensis,

Chenopodium album

25.8 4.15

Weedy Check

Vicia sativa, Anagallis

arvensis,

Chenopodium album

45.6 2.44

Source: Field

experiment conducted

at CSK Himachal

Pradesh Krishi

Vishvavidyalaya,

Palampur.

Table 3: Efficacy of Carfentrazone-ethyl Tank Mixes in Wheat (Sandy Loam Soil)
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Treatment (kg
a.i./ha)

Dominant Weeds
Weed Density
(No./m²)

Biological Yield
(t/ha)

Carfentrazone-ethyl

(0.025)

Chenopodium album,

Anagallis arvensis
12.5 10.2

2,4-D (0.6)
Chenopodium album,

Anagallis arvensis
18.7 9.5

Weedy Check
Chenopodium album,

Anagallis arvensis
45.8 7.8

Source: Field

experiments

conducted at Shree

Durga Ji Post

Graduate College,

Chandeshwar,

Azamgarh, U.P.[2]

Table 4: Efficacy of Carfentrazone-ethyl + Glyphosate in No-Till Cotton (Loamy Soil)

Treatment (g/ha) Weed Species Controlled

Carfentrazone-ethyl (20, 25, and 30) +

Glyphosate (960)
Commelina benghalensis, Ipomoea nil

2,4-D (670) + Glyphosate (960) Commelina benghalensis, Ipomoea nil

Flumioxazin (25) + Glyphosate (960) Commelina benghalensis, Ipomoea nil

Source: Experiment conducted at FEP-UNESP

in Selvíria, MS.[3]

Experimental Protocols
The data presented above were derived from rigorous field experiments. Below are summaries

of the methodologies employed in these key studies.

Protocol 1: Evaluation of Carfentrazone-ethyl + Sulfosulfuron in Wheat (Loamy Sand Soil)
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Experimental Design: Randomized block design with three replications.

Crop: Wheat.

Soil Type: Loamy sand, low in organic carbon and available nitrogen, medium in available

phosphorus and potassium.

Treatments: Post-emergence application of a pre-mix of carfentrazone-ethyl (20%) +

sulfosulfuron (25%) WDG at various rates (36, 45, and 54 g/ha), with and without

surfactants. These were compared against the recommended herbicide sulfosulfuron (25

g/ha), carfentrazone alone (20 g/ha), and an unweeded control.

Application: Herbicides were applied 30-35 days after sowing.

Data Collection: Weed dry matter accumulation and wheat grain yield were recorded.

Protocol 2: Bio-efficacy of Carfentrazone-ethyl in Wheat (Silty Clay Loam Soil)

Experimental Design: Randomized Block Design with three replications.

Crop: Wheat.

Soil Type: Silty clay loam, acidic (pH 5.8), low in available nitrogen, medium in available

phosphorus and potassium.

Treatments: Nine weed control treatments including carfentrazone-ethyl at various rates

(16, 25, 31.25, 34, and 50 g/ha), a market sample of carfentrazone-ethyl (25 g/ha), 2,4-D

Na salt (1.0 kg/ha ), hand weeding, and a weedy check. Grassy weeds were controlled by a

uniform spray of clodinafop propargyl (60 g/ha).

Data Collection: Weed population, total weed dry weight, and grain and straw yield of wheat

were recorded.

Protocol 3: Chemical Control of Complex Weed Flora in Wheat (Sandy Loam Soil)

Experimental Design: Randomized block design with four replications.

Crop: Wheat (variety HD-2967).
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Soil Type: Sandy loam.

Treatments: Nine treatments including metribuzin (0.3 kg a.i./ha), sulfosulfuron (0.03 kg

a.i./ha), metsulfuron-methyl (0.005 kg a.i./ha), clodinafop-propargyl (0.04 kg a.i./ha), 2,4-D

(0.6 kg a.i./ha), carfentrazone-ethyl (0.025 kg a.i./ha), weed-free, and weedy check.

Sowing: Wheat was sown on November 26, 2021, at a rate of 100 kg/ha with a row spacing

of 22.5 cm.[2]

Data Collection: Weed density and biological yield of wheat were assessed.[2]

Visualizing the Mechanism and Workflow
To better understand the mode of action of carfentrazone-ethyl and the typical workflow for its

validation, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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